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Compound of Interest

Compound Name: AG-012986

Cat. No.: B1664413

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of AG-012986, a potent pan-cyclin-dependent kinase (CDK) inhibitor. Adherence to
these guidelines is crucial for ensuring the stability, activity, and reproducibility of experimental
results.

Introduction to AG-012986

AG-012986 is a small molecule inhibitor that targets multiple cyclin-dependent kinases, playing
a critical role in cell cycle regulation. Its ability to induce cell cycle arrest and apoptosis makes it
a valuable tool in cancer research and drug development. Proper preparation of stock solutions
is the first and a critical step in any in vitro or in vivo study.

AG-012986 Properties

A summary of the key chemical and physical properties of AG-012986 is presented in the table
below. This information is essential for accurate stock solution preparation and handling.
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Property Value Reference
Molecular Weight 459.51 g/mol [1]

CAS Number 486414-35-1 [2]
Appearance Crystalline solid

Solubility in DMSO 100 mg/mL (217.62 mM) [2]
Recommended Solvent Dimethyl sulfoxide (DMSO) [2]

Experimental Protocol: Preparation of a 10 mM AG-
012986 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AG-012986 in DMSO.
This is a common concentration for initial stock solutions, which can then be further diluted to
working concentrations.

Materials
e AG-012986 powder

e Anhydrous or high-purity dimethyl sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

o (Optional) Sonicator

Procedure

» Aseptic Technique: Perform all steps under a laminar flow hood or in a clean, designated
area to minimize contamination.
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e Equilibration: Allow the vial of AG-012986 powder and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of AG-012986 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.595 mg of AG-012986.

o Calculation:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 459.51 g/mol x 1000 mg/g = 4.595 mg

e Dissolution:

o Add the weighed AG-012986 powder to a sterile microcentrifuge tube.

o Add the calculated volume of DMSO. For the example above, add 1 mL of DMSO.

o Cap the tube tightly.

e Solubilization:

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

o If necessary, sonicate the solution for 5-10 minutes to aid in complete solubilization.[2]

 Aliquoting:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile microcentrifuge tubes.

e Storage:

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2] Properly label all tubes with the compound name,
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concentration, date of preparation, and solvent.

Signaling Pathway and Experimental Workflow
AG-012986 Mechanism of Action

AG-012986 is a pan-CDK inhibitor, targeting multiple cyclin-dependent kinases that are key
regulators of the cell cycle. By inhibiting these kinases, AG-012986 can induce cell cycle arrest
and apoptosis in cancer cells.

Inhibits CDK1, CDK2, CDK4, CDK6 Promotes ‘4 Cell Cycle Progression
AG-012986
e

Click to download full resolution via product page

Caption: AG-012986 inhibits CDKs, leading to cell cycle arrest and apoptosis.

Stock Solution Preparation Workflow

The following diagram illustrates the key steps involved in the preparation of an AG-012986
stock solution.
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Caption: Workflow for preparing AG-012986 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of AG-012986 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664413#how-to-prepare-ag-012986-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1664413#how-to-prepare-ag-012986-stock-solution
https://www.benchchem.com/product/b1664413#how-to-prepare-ag-012986-stock-solution
https://www.benchchem.com/product/b1664413#how-to-prepare-ag-012986-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664413?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

